Cas no 2034360-51-3 (1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole)

• Product Name: 1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole
• CAS No: 2034360-51-3
• MF: C₁₉H₁₈N₆O
• MW: 346.38582277298
• CID: 6232826
• PubChem ID: 119100984
• Update Time: 2025-10-21

1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole
• 2,3-dihydroindol-1-yl-[1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidin-3-yl]methanone
• F6495-5342
• 1-{1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]azetidine-3-carbonyl}-2,3-dihydro-1H-indole
• 2034360-51-3
• (1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidin-3-yl)(indolin-1-yl)methanone
• AKOS026691632

• Inchi： 1S/C19H18N6O/c26-19(24-9-6-14-4-1-2-5-16(14)24)15-11-23(12-15)17-10-18(21-13-20-17)25-8-3-7-22-25/h1-5,7-8,10,13,15H,6,9,11-12H2
• InChI Key： MWMJYVJFOXPCCY-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=CC=N3)N=CN=2)C1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 346.15420922g/mol
• Monoisotopic Mass: 346.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole

Recent Advances in the Study of 1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole (CAS: 2034360-51-3)

The compound 1-{1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylazetidine-3-carbonyl}-2,3-dihydro-1H-indole (CAS: 2034360-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique azetidine and pyrimidine-pyrazole hybrid structure, has been investigated for its role in modulating key biological pathways, particularly in oncology and inflammatory diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights for drug development.

One of the most notable findings in recent research is the compound's ability to selectively inhibit protein kinases involved in cell proliferation and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2034360-51-3 exhibits high affinity for the JAK-STAT signaling pathway, which is implicated in various autoimmune disorders and cancers. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase domain, revealing key interactions with conserved amino acid residues. This structural insight has paved the way for the design of more potent and selective derivatives.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential as a PROTAC (Proteolysis Targeting Chimera) warhead. A team at the University of California, San Francisco, reported in Nature Chemical Biology that conjugating 2034360-51-3 to an E3 ligase recruiter resulted in targeted degradation of oncogenic proteins, such as BRD4, in leukemia cell lines. This innovative approach highlights the versatility of the compound beyond traditional inhibition strategies and opens new avenues for targeted protein degradation therapies.

Pharmacokinetic evaluations of 2034360-51-3 have also progressed significantly. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in Drug Metabolism and Disposition indicated favorable oral bioavailability and brain penetration in rodent models, suggesting potential applications in central nervous system disorders. However, the study also noted moderate hepatic clearance, prompting ongoing medicinal chemistry efforts to optimize metabolic stability while maintaining potency.

From a synthetic chemistry perspective, novel routes to access 2034360-51-3 and its analogs have been developed. A 2024 Organic Letters publication described a streamlined four-step synthesis leveraging visible-light photocatalysis for the key pyrimidine-azetidine coupling, achieving an overall yield of 42%—a significant improvement over previous methods. This advancement is expected to facilitate broader exploration of structure-activity relationships and accelerate lead optimization campaigns.

Looking forward, several pharmaceutical companies have included derivatives of 2034360-51-3 in their pipelines for immuno-oncology indications. ClinicalTrials.gov listings indicate that Phase I trials for a related compound are anticipated to begin in late 2024, marking an important transition from bench to bedside. The collective research on this chemical scaffold underscores its promise as a versatile pharmacophore capable of addressing multiple therapeutic challenges through rational drug design approaches.